Cas no 2231675-95-7 (6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine)

6-Fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine is a fluorinated heterocyclic compound featuring a pyrrolopyridine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The presence of a fluorine atom at the 6-position enhances metabolic stability and bioavailability, while the 3-methyl group contributes to steric and electronic modulation. This scaffold is commonly utilized as a building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its rigid fused-ring structure offers precise spatial orientation for molecular interactions, making it valuable for structure-activity relationship studies. The compound is typically handled under controlled conditions due to its sensitivity.
6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine structure
2231675-95-7 structure
Product Name:6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine
CAS No:2231675-95-7
MF:C8H7FN2
MW:150.152984857559
CID:5174657
Update Time:2026-03-04

6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine
    • Inchi: 1S/C8H7FN2/c1-5-3-10-7-2-8(9)11-4-6(5)7/h2-4,10H,1H3
    • InChI Key: SOKAXVPJCASFJS-UHFFFAOYSA-N
    • SMILES: C1=NC(F)=CC2NC=C(C)C1=2

6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine Pricemore >>

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Additional information on 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine

6-Fluoro-3-Methyl-1H-Pyrrolo[3,2-C]Pyridine: A Comprehensive Overview

The compound 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine, identified by the CAS number CAS No. 2231675-95-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique chemical properties and structural versatility. The name itself reveals key structural features: the presence of a fluoro group at position 6, a methyl group at position 3, and the pyrrolo[3,2-c]pyridine framework, which combines a pyrrole ring fused with a pyridine ring.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine. Researchers have explored various methodologies to optimize the synthesis process, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications. The use of green chemistry principles in these syntheses has also been a focus, reducing environmental impact while maintaining high-quality standards.

The structural uniqueness of 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine lends itself to diverse applications across multiple fields. In pharmaceutical research, this compound has shown promise as a lead molecule for drug development. Its ability to interact with specific biological targets makes it a valuable candidate for designing new therapeutic agents. For instance, studies have highlighted its potential in anti-cancer drug design due to its ability to inhibit key enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine has also found relevance in materials science. Its aromaticity and heterocyclic nature make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs) and other electronic devices. The compound's ability to conduct electricity efficiently while maintaining stability under various conditions has made it a subject of interest in this rapidly evolving field.

The latest research on CAS No. 2231675-95-7 has delved into its photophysical properties. Studies have demonstrated that this compound exhibits strong fluorescence under UV light, which could be exploited for sensing applications. By modifying the substituents on the pyrrolo[3,2-c]pyridine framework, researchers have been able to tune its emission properties, making it suitable for detecting specific analytes in environmental and biomedical contexts.

The versatility of 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine is further highlighted by its role as an intermediate in more complex molecule syntheses. Its ability to undergo various functional group transformations allows chemists to build upon its structure to create novel compounds with enhanced functionalities. This makes it an invaluable building block in modern organic synthesis.

In conclusion, CAS No. 2231675-95-7, or 6-fluoro-3-methyl-1H-pyrrolo[3,2-c]pyridine, stands out as a multifaceted compound with wide-ranging applications across chemistry and related disciplines. Ongoing research continues to uncover new potentials for this molecule, ensuring its relevance in both academic and industrial settings for years to come.

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